Cas no 1805570-17-5 (2-Bromo-5-methyl-3-nitrobenzoyl chloride)

• Product Name: 2-Bromo-5-methyl-3-nitrobenzoyl chloride
• CAS No: 1805570-17-5
• MF: C₈H₅BrClNO₃
• MW: 278.487200498581
• CID: 4789571
• Update Time: 2023-08-17

2-Bromo-5-methyl-3-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methyl-3-nitrobenzoyl chloride

• Inchi： 1S/C8H5BrClNO3/c1-4-2-5(8(10)12)7(9)6(3-4)11(13)14/h2-3H,1H3
• InChI Key： GKXHSYIOQWHDPJ-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9